Cas no 16253-64-8 (methyl 1H,2H,3H,4H,9H-pyrido[3,4-b]indole-3-carboxylate)

methyl 1H,2H,3H,4H,9H-pyrido[3,4-b]indole-3-carboxylate structure

16253-64-8 structure

Product Name:methyl 1H,2H,3H,4H,9H-pyrido[3,4-b]indole-3-carboxylate

CAS No:16253-64-8

MF:C₁₃H₁₄N₂O₂

MW:230.262463092804

MDL:MFCD00642923

CID:121525

PubChem ID:177728

Update Time:2025-04-18

methyl 1H,2H,3H,4H,9H-pyrido[3,4-b]indole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole-3-carboxylate
- 2,3,4,9-TETRAHYDRO-1H-B-CARBOLINE-3-CARBOXYLIC ACID METHYL ESTER
- (±)-Methyl 1,2,3,4-Tetrahydro-β-carboline-3-carboxylate
- 1H-Pyrido[3,4-b]indole-3-carboxylicacid, 2,3,4,9-tetrahydro-, methyl ester
- Methyl 2,3,4,9-tetrahydro-1H-beta-carboline-3-carboxylate
- AC1L42X9
- CHEMBL358326
- ChemDiv1_000390
- SureCN1491317
- methyl 1H,2H,3H,4H,9H-pyrido[3,4-b]indole-3-carboxylate
- 16253-64-8
- SR-01000401444-1
- methyl 2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole-3-carboxylate;2,3,4,9-TETRAHYDRO-1H-B-CARBOLINE-3-CARBOXYLIC ACID METHYL ESTER
- 2,3,4,9-Tetrahydro-1H-b-carboline-3-carboxylicacidmethylester
- F0913-0072
- Methyl2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole-3-carboxylate
- A13965
- HMS2362G08
- MFCD00642923
- 3-methoxycarbonyl-1,2,3,4-tetrahydro-beta-carboline
- (+/-)-Methyl 1,2,3,4-Tetrahydro-beta-carboline-3-carboxylate
- SB49892
- MLS000084859
- 2,3,4,9-Tetrahydro-1H-beta-carboline-3-carboxylic acid methyl ester
- methyl 1,2,3,4-tetrahydro-9H-pyrido[3,4-b]indole-3-carboxylate
- SCHEMBL19161142
- Methyl 2,3,4,9-tetrahydro-1H-beta-carboline-3-carboxylate #
- EN300-297116
- CS-0172513
- SR-01000401444
- CCG-15561
- .beta.-Carbocin-3-carboxylic acid, methyl(ester)
- HMS588B16
- 1H-Pyrido(3,4-b)indole-3-carboxylic acid, 2,3,4,9-tetrahydro-, methyl ester
- SMR000019205
- SCHEMBL1491317
- AKOS000534286
- FS-2290
- AKOS022090776
- Methyl (3RS)-1,2,3,4-tetrahydro-beta-carboline-3-carboxylate
- STK926728
- (S)-2,3,4,9-Tetrahydro-1H-pyridol[3,4-b]-3-indolecarboxylic acid methyl ester
- MDL： MFCD00642923
- Inchi： 1S/C13H14N2O2/c1-17-13(16)11-6-9-8-4-2-3-5-10(8)15-12(9)7-14-11/h2-5,11,14-15H,6-7H2,1H3
- InChI Key： QZGCHMZBGHVZFB-UHFFFAOYSA-N
- SMILES： O(C)C(C1CC2C3C=CC=CC=3NC=2CN1)=O

Computed Properties

Exact Mass: 230.10562
Monoisotopic Mass: 230.106
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 308
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 54.1A^2
XLogP3: 1.4

Experimental Properties

Color/Form: White to Yellow Solid
Density: 1.3±0.1 g/cm3
Boiling Point: 401.9±45.0 °C at 760 mmHg
Flash Point: 196.9±28.7 °C
Refractive Index: 1.631
PSA: 54.12
Vapor Pressure: 0.0±0.9 mmHg at 25°C

methyl 1H,2H,3H,4H,9H-pyrido[3,4-b]indole-3-carboxylate Security Information

Signal Word：Warning
Hazard Statement： H302;H315;H319;H335
Warning Statement： P261;P305+P351+P338
Safety Instruction： H303+H313+H333
Storage Condition：Room temperature

methyl 1H,2H,3H,4H,9H-pyrido[3,4-b]indole-3-carboxylate Pricemore >>

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